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Mixed Micellization for Solubility Enhancement

Surfactant / Additive
Interaction
Type

Key Finding / Effect on
IMP

Experimental
Conditions

Triton X-100 (TX-100) (Non-ionic) Synergistic /
Attractive [1]

[2] [3]

Reduces Critical Micelle
Concentration (CMC),

enabling aggregation at
lower drug

concentrations;
spontaneous process [1]

[3].

Aqueous, 0.050
mol·kg⁻¹ NaCl,

0.250 mol·kg⁻¹
Urea at 298 K [1]

[3].

Dodecylethyldimethylammonium
Bromide (DDAB) (Cationic)

Synergistic /

Attractive [4]

Increases surface

activity; mixed systems
are more densely

packed at the interface
than individual

components [4].

Aqueous and

electrolyte
solutions; studied

via tensiometry
and FT-IR [4].

Electrolyte (NaCl) Enhances

Synergism [1]
[4] [2]

Increases spontaneity of

micellization;
strengthens attractive

0.050 mol·kg⁻¹

concentration [1]
[3].
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Surfactant / Additive
Interaction
Type

Key Finding / Effect on
IMP

Experimental
Conditions

interaction in IMP+TX-
100 mixtures [1] [3].

Urea (U) Destabilizes
Synergism [1]

[3]

Decreases spontaneity
of micellization;

weakens attractive
interaction in mixed

systems [1] [3].

0.250 mol·kg⁻¹
concentration [1]

[3].

Detailed Experimental Protocol: Tensiometric Method

This is a standard method for determining the Critical Micelle Concentration (CMC) and investigating

interactions in pure and mixed systems.

1. Principle The method is based on measuring the surface tension of solutions. A sharp break in the plot of

surface tension versus concentration of the amphiphile indicates the CMC, the point at which micelle

formation begins [1] [2] [3].

2. Materials and Equipment

Chemicals: Imipramine Hydrochloride (high purity, e.g., ≥98.0% from Sigma-Aldridge), surfactant
(e.g., Triton X-100), electrolytes (e.g., NaCl), urea [1] [3].

Equipment: Tensiometer (e.g., Du Nouy ring or Wilhelmy plate), thermostatted water bath (to
maintain 298 K or other desired temperature), volumetric flasks [1].

3. Procedure 1. Preparation of Stock Solutions: Prepare stock solutions of IMP and the surfactant (e.g.,

TX-100) in the desired media (aqueous, NaCl solution, or urea solution) at concentrations above their

expected CMC [1] [3]. 2. Preparation of Mixed Solutions: Prepare a series of solutions with fixed IMP-to-

surfactant molar ratios (e.g., 1:1, 1:3) by mixing appropriate volumes of stock solutions and diluting with the

solvent [1] [3]. 3. Surface Tension Measurement: Measure the surface tension of each solution in the series,

starting from low to high concentration. 4. Data Plotting and CMC Determination: Plot surface tension

against the logarithm of the concentration. The CMC is identified as the concentration at which a distinct

break or change in the slope of the curve occurs [1] [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2310-2861/8/3/159
https://www.mdpi.com/2073-4360/13/22/4025
https://www.smolecule.com/products/s530524?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8624014/
https://www.mdpi.com/2073-4360/13/22/4025
https://www.smolecule.com/products/s530524?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Data Analysis Various models (e.g., Rosen's model) are applied to the surface tension data to calculate

parameters such as the interaction parameter (β), which indicates synergism (if β is negative), and

thermodynamic parameters like Gibbs free energy of adsorption (ΔG°ads) to assess spontaneity [4] [2] [3].

Experimental Workflow & Data Verification

The following diagram illustrates the typical workflow for a mixed micelle study, from preparation to

analysis.

Prepare Stock Solutions

Create Mixture Ratios

Measure Surface Tension

Determine CMC from Plot

Calculate Interaction Parameters

Validate with Spectroscopy

Click to download full resolution via product page

To confirm the physical interactions suggested by tensiometry, researchers often use spectroscopic

techniques:
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FT-IR Spectroscopy: Can reveal structural changes and specific molecular interactions (e.g.,

hydrogen bonding) between IMP and the surfactant in mixed systems [4] [2].
1H NMR Spectroscopy: Used to investigate the microenvironment and location of the drug within the

micelles by observing changes in chemical shifts [2].

Frequently Asked Questions (FAQs)

Q1: Why is mixed micellization a preferred technique for enhancing IMP's solubility? Pure IMP has a

high CMC, requiring a large amount of the drug to form micelles, which can lead to increased side effects

and costs. Forming mixed micelles with surfactants significantly lowers the CMC, promoting aggregation

and solubility at much lower, more therapeutically relevant drug concentrations [1] [3].

Q2: How do electrolytes and urea affect mixed micelle formation?

Electrolytes (e.g., NaCl): Enhance synergism by reducing electrostatic repulsion between ionic head

groups (e.g., of IMP), leading to tighter packing at the interface and lower CMC [1] [4] [3].
Urea: Acts as a water-structure breaker, destabilizing the hydrophobic effect that drives micellization.

This weakens the attractive interactions in the mixed system, increasing the CMC [1] [3].

Q3: What analytical methods can be used to verify IMP concentration and assay in formulated

tablets? While not directly a solubility technique, verifying drug content is crucial. Spectrophotometric

methods are common. One validated method involves oxidizing IMP with potassium dichromate in sulfuric

acid to form a green-colored product, which is then measured at 620 nm. This method is linear in the range

of 1–14 μg mL⁻¹ [5]. HPLC methods are also described in pharmacopeias for a more specific assay [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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